Cas no 1431962-46-7 (3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride)

3-Methoxy-1-methyl-pyrazol-4-amine hydrochloride is a pyrazole derivative with a methoxy and methyl substituent, offering a stable and reactive amine group in its hydrochloride salt form. This compound is particularly valuable in synthetic organic chemistry and pharmaceutical research due to its versatility as a building block for heterocyclic compounds. The hydrochloride salt enhances solubility and handling, making it suitable for reactions requiring precise amine functionality. Its structural features allow for further functionalization, enabling applications in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The compound’s well-defined reactivity and stability under various conditions make it a reliable intermediate in complex synthesis pathways.
3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride structure
1431962-46-7 structure
Product Name:3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride
CAS No:1431962-46-7
MF:C5H10ClN3O
MW:163.605399608612
MDL:MFCD25371402
CID:4599395
PubChem ID:75525799
Update Time:2025-11-02

3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:1)
    • 3-methoxy-1-methyl-1H-pyrazol-4-aminehydrochloride
    • 3-Methoxy-1-Methyl-1H-Pyrazol-4-Amine Hydrochloride (1:1.6)
    • EOS-61705
    • 3-Methoxy-1-Methyl-1H-Pyrazol-4-Amine Hydrochloride (1:1.6)(WX609507)
    • 1H-PYRAZOL-4-AMINE,3-METHOXY-1-METHYL-,HYDROCHLORIDE
    • 4-Amino-3-methoxy-1-methylpyrazole Hydrochloride
    • 3-methoxy-1-methylpyrazol-4-amine
    • 3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride
    • 1431962-46-7
    • EN300-174497
    • SCHEMBL16714643
    • MFCD25371402
    • 3-methoxy-1-methyl-1H-pyrazol-4-amine hydrochloride
    • DB-151956
    • 3-methoxy-1-methylpyrazol-4-amine hydrochloride
    • HDFWTOTVKOCCJD-UHFFFAOYSA-N
    • AKOS024398461
    • Z2106609686
    • 3-methoxy-1-methyl-1H-pyrazol-4-amine HCl
    • 3-methoxy-1-methylpyrazol-4-amine;hydrochloride
    • CS-0062400
    • 3-Methoxy-1-methyl-1H-pyrazol-4-amine HCl (1:1.6)
    • FS-6636
    • MDL: MFCD25371402
    • Inchi: 1S/C5H9N3O.ClH/c1-8-3-4(6)5(7-8)9-2;/h3H,6H2,1-2H3;1H
    • InChI Key: HDFWTOTVKOCCJD-UHFFFAOYSA-N
    • SMILES: O(C1=NN(C)C=C1N)C.Cl

Computed Properties

  • Exact Mass: 163.0512396g/mol
  • Monoisotopic Mass: 163.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1Ų

3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride Pricemore >>

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3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride Related Literature

Additional information on 3-methoxy-1-methyl-pyrazol-4-amine;hydrochloride

Exploring the Versatile Applications of 3-Methoxy-1-methyl-pyrazol-4-amine Hydrochloride (CAS No. 1431962-46-7)

In the dynamic world of chemical research and pharmaceutical development, 3-Methoxy-1-methyl-pyrazol-4-amine hydrochloride (CAS No. 1431962-46-7) has emerged as a compound of significant interest. This heterocyclic amine derivative, with its unique structural features and versatile reactivity, finds applications across multiple scientific domains. As researchers increasingly focus on pyrazole-based compounds for their biological activities, this particular derivative stands out for its potential in medicinal chemistry and material science applications.

The molecular structure of 3-methoxy-1-methyl-4-aminopyrazole hydrochloride combines a pyrazole core with strategically positioned functional groups that enhance its chemical properties. The methoxy group at position 3 and the methyl group at position 1 create a steric and electronic environment that influences the compound's reactivity patterns. This molecular architecture makes it particularly valuable as a building block in organic synthesis, especially in the development of more complex heterocyclic systems that are prevalent in modern pharmaceuticals.

Recent scientific literature highlights the growing importance of pyrazole amine derivatives in drug discovery programs. The hydrochloride salt form of this compound offers improved solubility characteristics compared to its free base counterpart, making it more suitable for various research applications. Pharmaceutical chemists are particularly interested in its potential as a precursor for kinase inhibitors and other biologically active molecules, aligning with current trends in targeted cancer therapies and precision medicine approaches.

Beyond pharmaceutical applications, 3-Methoxy-1-methyl-pyrazol-4-amine HCl has shown promise in materials science. Its ability to coordinate with metal ions makes it a candidate for developing novel coordination polymers and metal-organic frameworks (MOFs). These advanced materials have gained attention for their potential in gas storage, separation technologies, and catalysis – areas that are crucial for addressing contemporary challenges in clean energy and environmental sustainability.

The synthesis and characterization of CAS 1431962-46-7 have been the subject of several recent studies, reflecting the compound's growing importance in chemical research. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structural features and purity profile. These characterization data are essential for researchers who require high-quality building blocks for their synthetic projects, particularly in academic and industrial settings focused on innovative drug development.

From a commercial perspective, the demand for specialized pyrazole derivatives like 3-methoxy-1-methyl-4-aminopyrazole hydrochloride has been steadily increasing. Chemical suppliers and contract research organizations are expanding their portfolios to include such compounds, catering to the needs of pharmaceutical companies and research institutions engaged in high-throughput screening and medicinal chemistry optimization. The compound's stability under standard laboratory conditions and its compatibility with common organic solvents make it a practical choice for various experimental setups.

Quality control aspects of 3-Methoxy-1-methyl-pyrazol-4-amine hydrochloride production are particularly important given its potential applications in sensitive research areas. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and moisture content specifications. These quality parameters are crucial for researchers who need reliable and consistent performance in their synthetic applications, especially when working on structure-activity relationship studies or lead compound optimization projects.

The safety profile and handling recommendations for CAS 1431962-46-7 follow standard laboratory protocols for amine hydrochlorides. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this compound. These precautions align with the broader scientific community's emphasis on laboratory safety and responsible research practices, which have gained increased attention in recent years.

Future research directions for 3-methoxy-1-methyl-pyrazol-4-amine HCl may explore its potential in emerging areas such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's amine functionality makes it amenable to various derivatization strategies that could yield novel chemical entities with unique biological properties. As the pharmaceutical industry continues to explore new modalities for drug discovery, versatile building blocks like this pyrazole derivative will likely play increasingly important roles.

In conclusion, 3-Methoxy-1-methyl-pyrazol-4-amine hydrochloride (CAS No. 1431962-46-7) represents a valuable addition to the toolkit of synthetic and medicinal chemists. Its combination of structural features, synthetic utility, and potential biological relevance positions it as a compound of continuing interest in both academic and industrial research settings. As scientific understanding of heterocyclic compounds deepens and new applications emerge, this pyrazole derivative is poised to contribute to advancements across multiple scientific disciplines.

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